Cas no 921850-64-8 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide)

• Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide
• CAS No: 921850-64-8
• MF: C₂₀H₁₈FN₃O₂
• MW: 351.374228000641
• CID: 6598476
• PubChem ID: 18569688
• Update Time: 2025-07-28

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide
• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-3-methylbenzamide
• 921850-64-8
• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzamide
• F2236-0251
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3-methylbenzamide
• AKOS024629993

• Inchi： 1S/C20H18FN3O2/c1-14-3-2-4-16(13-14)20(26)22-11-12-24-19(25)10-9-18(23-24)15-5-7-17(21)8-6-15/h2-10,13H,11-12H2,1H3,(H,22,26)
• InChI Key： DCOUZDVZZVPVIN-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(F)C=C2)C=CC1=O)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 351.13830499g/mol
• Monoisotopic Mass: 351.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide

Professional Introduction to N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide and CAS No. 921850-64-8

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. This compound, identified by the CAS number 921850-64-8, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of a pyridazine core, flanked by a fluorophenyl group and a benzamide moiety, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The molecular architecture of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide positions it as a potential candidate for developing novel therapeutic agents. The pyridazine ring is a well-known pharmacophore in medicinal chemistry, often associated with bioactivities such as anti-inflammatory, antiviral, and anticancer properties. The incorporation of a 4-fluorophenyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, the benzamide moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The compound N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide has been investigated for its potential role in modulating enzymes and receptors involved in metabolic disorders and cancer. Studies have shown that derivatives of pyridazine exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. The fluorine substituent in the phenyl ring further enhances these interactions by improving binding affinity and selectivity.

The benzamide group in the structure of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide also plays a crucial role in its pharmacological profile. Benzamides are known to interact with various biological targets, including proteases and transcription factors, leading to therapeutic effects. The combination of these structural elements makes this compound a promising candidate for further exploration in drug discovery.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying novel drug candidates. The use of molecular modeling techniques has allowed researchers to predict the binding interactions of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide with biological targets, providing insights into its potential pharmacological activity. These computational studies have been complemented by experimental validations, confirming the compound's ability to modulate specific pathways relevant to human health.

The synthesis of N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3-methylbenzamide presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain sufficient quantities of the compound for detailed biological testing.

In conclusion, N-{2-3-(4-fluorophenyl)-6-o x o -1 , 6 -dih y d ro p y r id azin -1 -ylethyl}-3-methylbenzamide, identified by CAS number 921850-64 -8, represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.